Cas no 2770451-62-0 ((2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid)

• Product Name: (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid
• CAS No: 2770451-62-0
• MF: C₁₆H₁₆N₂O₇
• MW: 348.307444572449
• CID: 6302657
• PubChem ID: 165993002
• Update Time: 2025-06-23

(2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37397681
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid
• 2770451-62-0

• Inchi： 1S/C16H16N2O7/c1-23-15(21)13-12(25-9-17-13)7-11(14(19)20)18-16(22)24-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,18,22)(H,19,20)/t11-/m0/s1
• InChI Key： ABKNRKIMWBMRMN-NSHDSACASA-N
• SMILES： O1C=NC(C(=O)OC)=C1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.09575085g/mol
• Monoisotopic Mass: 348.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 128Ų

Additional information on (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid

Comprehensive Overview of (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid (CAS No. 2770451-62-0)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, the compound (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid (CAS No. 2770451-62-0) has garnered significant attention due to its unique structural features and potential applications. This chiral amino acid derivative incorporates a benzyloxycarbonyl (Cbz) protecting group and a methoxycarbonyl-substituted oxazole moiety, making it a versatile intermediate in peptide synthesis and drug development. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate physicochemical properties and enhance target specificity.

The structural complexity of this compound, highlighted by its oxazole ring and ester functionalities, aligns with current trends in fragment-based drug design (FBDD) and small-molecule therapeutics. With the growing demand for precision medicine and personalized therapies, derivatives of (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid are being explored for their potential in targeting enzyme inhibitors and GPCR modulators. Its CAS No. 2770451-62-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening campaigns.

From a synthetic chemistry perspective, the compound's stereocenter at the 2-position ensures enantiopurity, a critical factor in asymmetric synthesis. The Cbz group offers selective deprotection options, while the oxazole-propanoic acid backbone provides a platform for further functionalization. Recent publications have emphasized its utility in constructing peptidomimetics and macrocyclic compounds, addressing challenges in oral bioavailability and metabolic stability—key concerns in modern drug discovery.

Beyond pharmaceuticals, this compound intersects with green chemistry initiatives. Researchers are investigating solvent-free coupling reactions and catalytic methods to optimize its synthesis, reducing waste and energy consumption. Such efforts resonate with the industry's shift toward sustainable manufacturing, a topic dominating conferences and grant proposals. Additionally, its oxazole core is being studied for material science applications, including organic electronics and fluorescent probes, broadening its interdisciplinary appeal.

In summary, (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]propanoic acid (CAS No. 2770451-62-0) exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from drug discovery to sustainable synthesis—position it as a compound of enduring scientific and industrial value. As analytical techniques like cryo-EM and AI-driven molecular modeling advance, further insights into its mechanistic roles are anticipated, solidifying its place in next-generation research.